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Compound of Interest

Compound Name: 2,5-Dichlorohexane

Cat. No.: B082283 Get Quote

An In-depth Technical Guide to 2,5-
Dichlorohexane
For Researchers, Scientists, and Drug Development Professionals

Introduction
2,5-Dichlorohexane is a chlorinated hydrocarbon with the chemical formula C₆H₁₂Cl₂. As a

disubstituted alkane, it serves as a valuable intermediate and building block in organic

synthesis. Its reactivity, influenced by the presence of two chlorine atoms on the hexane

backbone, allows for a variety of chemical transformations, making it a compound of interest in

the development of novel molecules. This guide provides a comprehensive overview of the

molecular and physical properties of 2,5-dichlorohexane, detailed experimental protocols for

its synthesis, and an exploration of its chemical reactivity.

Physicochemical Properties and Data
The structural and physical properties of 2,5-dichlorohexane are summarized in the table

below. These data are essential for its handling, purification, and use in synthetic applications.
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Property Value

Chemical Formula C₆H₁₂Cl₂

Molecular Weight 155.07 g/mol

Boiling Point 166.7 °C

Melting Point (estimated) -48.02 °C[1]

Density (estimated) 1.026 g/cm³[1]

CAS Number 13275-18-8

Appearance Colorless liquid (expected)

Solubility Insoluble in water, soluble in organic solvents

Synthesis of 2,5-Dichlorohexane
The primary route for the synthesis of 2,5-dichlorohexane is the free-radical chlorination of

hexane. This reaction proceeds via a chain mechanism involving initiation, propagation, and

termination steps.

Experimental Protocol: Free-Radical Chlorination of
Hexane
This protocol outlines the general procedure for the synthesis of 2,5-dichlorohexane.

Materials:

n-Hexane

Sulfuryl chloride (SO₂Cl₂) or chlorine gas (Cl₂)

Azobisisobutyronitrile (AIBN) or UV lamp

Anhydrous sodium sulfate (Na₂SO₄)

Sodium bicarbonate (NaHCO₃) solution (5% w/v)
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Deionized water

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Distillation apparatus

Gas chromatograph-mass spectrometer (GC-MS)

Nuclear magnetic resonance (NMR) spectrometer

Infrared (IR) spectrometer

Procedure:

Reaction Setup: In a fume hood, equip a round-bottom flask with a magnetic stir bar and a

reflux condenser. The apparatus should be dried to prevent unwanted side reactions.

Initiation: To the flask, add n-hexane and a radical initiator such as AIBN. Alternatively, the

reaction can be initiated using a UV lamp.

Chlorination: Slowly add sulfuryl chloride or bubble chlorine gas through the hexane solution

while stirring vigorously. The reaction is exothermic and should be cooled in an ice bath if

necessary to control the temperature. The reaction mixture is typically refluxed for several

hours.

Work-up: After the reaction is complete (monitored by GC), cool the mixture to room

temperature. Carefully quench the reaction by slowly adding a 5% aqueous solution of

sodium bicarbonate to neutralize any remaining acid.

Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially

with 5% sodium bicarbonate solution and deionized water.
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Drying: Separate the organic layer and dry it over anhydrous sodium sulfate.

Purification: Filter to remove the drying agent. The resulting mixture of chlorinated hexanes is

then purified by fractional distillation to isolate 2,5-dichlorohexane.

Characterization: The purity and identity of the 2,5-dichlorohexane fraction should be

confirmed using GC-MS, ¹H NMR, ¹³C NMR, and IR spectroscopy.

Chemical Reactivity and Signaling Pathways
2,5-Dichlorohexane, as a secondary alkyl halide, can undergo a variety of reactions, primarily

nucleophilic substitution and elimination reactions. The presence of two chlorine atoms opens

up the possibility of intramolecular reactions to form cyclic products.

Nucleophilic Substitution Reactions
The chlorine atoms in 2,5-dichlorohexane can be displaced by a wide range of nucleophiles,

such as hydroxides, alkoxides, cyanides, and amines, to yield a variety of substituted hexanes.

These reactions can proceed through either an Sₙ1 or Sₙ2 mechanism, depending on the

reaction conditions and the nature of the nucleophile.

Elimination Reactions
In the presence of a strong, non-nucleophilic base, 2,5-dichlorohexane can undergo

elimination reactions to form hexadienes. The regioselectivity and stereoselectivity of these

reactions are dependent on the base used and the reaction conditions.

Visualizing Synthetic and Reactive Pathways
To illustrate the synthetic and reactive nature of 2,5-dichlorohexane, the following diagrams

are provided in the DOT language.
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Caption: Synthetic workflow for 2,5-dichlorohexane.
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Caption: Major reaction pathways of 2,5-dichlorohexane.

Safety and Handling
2,5-Dichlorohexane is a chemical that should be handled with appropriate safety precautions

in a well-ventilated fume hood. Personal protective equipment, including safety goggles,

gloves, and a lab coat, should be worn at all times. Avoid inhalation of vapors and contact with

skin and eyes. In case of exposure, seek immediate medical attention. Store in a cool, dry, and

well-ventilated area away from incompatible materials such as strong oxidizing agents.

Conclusion
2,5-Dichlorohexane is a versatile chemical intermediate with well-defined physical and

chemical properties. The synthetic protocol provided, based on the free-radical chlorination of

hexane, offers a reliable method for its preparation. Its reactivity in nucleophilic substitution and

elimination reactions makes it a useful substrate for the synthesis of a wide range of organic
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compounds. This guide provides essential information for researchers and scientists working

with or considering the use of 2,5-dichlorohexane in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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